5-[5-(4-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]isophthalic acid

• IUPAC Name: 5-[5-(4-nitrobenzoyl)-1,3-dioxoisoindol-2-yl]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C23H12N2O9/c26-19(11-1-4-15(5-2-11)25(33)34)12-3-6-17-18(10-12)21(28)24(20(17)27)16-8-13(22(29)30)7-14(9-16)23(31)32/h1-10H,(H,29,30)(H,31,32)
• InChI Key: GNYQSNLLPWNSAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)C4=CC(=CC(=C4)C(=O)O)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C23H12N2O9
• Molecular Weight: 460.3 g/mol

Description

5-[5-(4-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]isophthalic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a fluorescent probe that can be used to detect and quantify metal ions, particularly zinc ions, in biological systems.

Scientific Research Applications

5-[5-(4-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]isophthalic acid has been extensively used as a fluorescent probe to detect and quantify zinc ions in biological systems. It has been shown to have high selectivity and sensitivity towards zinc ions, making it a valuable tool in zinc ion imaging and sensing. Additionally, this compound has been used in the development of biosensors for the detection of zinc ions in environmental samples.

Mechanism of Action

The mechanism of action of 5-[5-(4-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]isophthalic acid involves the binding of the compound with zinc ions, leading to a change in its fluorescence properties. The binding of zinc ions to the compound causes a decrease in fluorescence intensity, which can be used to quantify the concentration of zinc ions in the sample.
Biochemical and Physiological Effects:
There are no known biochemical or physiological effects of this compound on biological systems. However, its ability to detect and quantify zinc ions in biological systems makes it a valuable tool in understanding the role of zinc ions in various biological processes.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[5-(4-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]isophthalic acid in lab experiments include its high selectivity and sensitivity towards zinc ions, its ability to detect and quantify zinc ions in real-time, and its compatibility with various imaging techniques. However, its limitations include its potential toxicity towards biological systems and its limited application in the detection of other metal ions.

Future Directions

There are several future directions for the research on 5-[5-(4-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]isophthalic acid. One potential direction is the development of new fluorescent probes that can detect and quantify other metal ions in biological systems. Additionally, the use of this compound in the development of biosensors for the detection of zinc ions in environmental samples can be further explored. Furthermore, the potential toxicity of this compound towards biological systems can be investigated to determine its safety for use in vivo.

Synthesis Methods

The synthesis method of 5-[5-(4-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]isophthalic acid involves the reaction of isophthalic acid with 4-nitrobenzoyl chloride in the presence of a base, followed by the reaction of the resulting product with phthalic anhydride. The final product is obtained after purification using column chromatography.